Cas no 1806851-23-9 (4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806851-23-9
• MF: C₉H₃F₅N₂O₂
• MW: 266.124339342117
• CID: 4806463
• Update Time: 2023-08-18

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H3F5N2O2/c10-7(11)5-3(1-15)4(8(17)18)2-16-6(5)9(12,13)14/h2,7H,(H,17,18)
• InChI Key： NLQDBSSCBMVDNI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(=O)O)=CN=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 1.6
• Topological Polar Surface Area: 74